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Compound of Interest

1-(4-Aminomethyl-benzyl)-
Compound Name:
pyrrolidin-2-one

CAS No.: 953752-30-2

Cat. No.: B1340487

Get Quote

Technical Whitepaper: Physicochemical Characterization and Bio-Analytical Profiling of
Nebracetam

Executive Summary

Nebracetam (WEB 1881) is a pyrrolidinone derivative within the racetam class, distinct from its
congeners (e.g., piracetam, aniracetam) due to its specific M1-muscarinic agonist activity.
Unlike classical racetams that primarily modulate AMPA receptors or membrane fluidity,
Nebracetam acts directly on the cholinergic system, facilitating intracellular calcium influx. This
guide provides a comprehensive physicochemical profile, detailing its structural properties,
solubility behavior, and a self-validating HPLC protocol for bio-analytical quantification.

Chemical Identity & Structural Analysis

Nebracetam possesses a unique benzyl substitution at the N-1 position and an aminomethyl
group at the C-4 position of the pyrrolidone ring. This structural configuration confers higher
lipophilicity compared to piracetam, enhancing Blood-Brain Barrier (BBB) permeability.
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Parameter Technical Specification

IUPAC Name (RS)-4-(Aminomethyl)-1-benzylpyrrolidin-2-one

WEB 1881 (Free Base), WEB 1881 FU

(Fumarate Salt)

Common Code

CAS Number 97205-34-0 (Free Base)

Molecular Formula Ci12H16N20

204.27 g/mol (Free Base); 524.6 g/mol

Molecular Weight
(Fumarate)

Racemic mixture (RS) containing a chiral center

Stereochemistry coa
a -

) Lactam (cyclic amide), Primary Amine
Key Functional Groups ] ]
(aminomethyl), Benzyl ring

Core Physicochemical Properties

Understanding the ionization and solubility profile is critical for formulation and in vitro assay
development.

lonization (pKa) & Lipophilicity (LogP)
Unlike neutral racetams (e.g., oxiracetam), Nebracetam contains a basic primary amine.
¢ pKa (Calculated): ~9.97 (Aminomethyl group).

o Implication: At physiological pH (7.4), the amine is predominantly protonated (

), increasing aqueous solubility but potentially limiting passive diffusion unless paired with
an endogenous transporter or relying on the equilibrium fraction of the uncharged species.

e LogP (Computed): ~0.23 — 0.48.

o Implication: The compound exhibits a balanced hydrophilic-lipophilic profile. The benzyl
group provides sufficient lipophilicity for membrane interaction, while the ionized amine
ensures solubility in aqueous physiological fluids.
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Solubility Profile

o Free Base: Poorly soluble in water; soluble in organic solvents (DMSO, Ethanol, Methanol).
o Fumarate Salt (WEB 1881 FU): Significantly improved agueous solubility.

o Protocol Note: For in vitro cellular assays (e.g., Jurkat cells), dissolve the fumarate salt in
a small volume of DMSO (stock 100 mM) and dilute into aqueous buffer (PBS) to <0.1%
DMSO final concentration.

Mechanism of Action: Cholinergic Signaling
Pathway

Nebracetam functions as an M1-muscarinic agonist.[1][2] The following diagram illustrates the
signal transduction pathway leading to the cognitive-enhancing effects (calcium mobilization).

Click to download full resolution via product page

Figure 1: Signal transduction pathway of Nebracetam acting via M1 muscarinic receptors to
elevate intracellular calcium and activate PKC.

Analytical Methodology: HPLC Quantification

This protocol is designed for the quantification of Nebracetam in biological fluids or
pharmaceutical formulations. It utilizes the UV absorbance of the benzyl and amide moieties.

Chromatographic Conditions (Self-Validating Protocol)
o System: HPLC with UV-Vis or Diode Array Detector (DAD).
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e Column: C18 Reverse Phase (e.g., LiChrospher 100 RP-18, 5 um, 250 x 4.6 mm).
» Mobile Phase:

o Solvent A: 10 mM Potassium Phosphate Buffer (pH 3.0). Note: Low pH suppresses silanol
activity and keeps the amine protonated for consistent retention.

o Solvent B: Acetonitrile (HPLC Grade).

o Ratio: Isocratic 70:30 (Buffer:ACN) or Gradient (10% B to 60% B over 15 min).
e Flow Rate: 1.0 mL/min.
e Detection: 210 nm (Amide/Benzyl absorption).
o Temperature: 25°C (Ambient).

e Injection Volume: 20 pL.

Sample Preparation (Plasmal/Serum)

 Aliquot: Transfer 100 pL of plasma to a centrifuge tube.

e Precipitation: Add 200 pL of ice-cold Acetonitrile (containing Internal Standard, e.g.,
Piracetam or Phenacetin).

» Vortex: Mix vigorously for 30 seconds.
e Centrifugation: Spin at 10,000 x g for 10 minutes at 4°C.

e Supernatant: Collect supernatant and dilute 1:1 with Mobile Phase A (Buffer) to match initial
mobile phase strength.

e Injection: Inject into HPLC.

Stability Profiling Workflow

Nebracetam contains a lactam ring susceptible to hydrolysis and a primary amine susceptible
to oxidation.
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Figure 2: Forced degradation workflow to establish stability-indicating analytical methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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